Cas no 79413-31-3 (2-(trifluoromethyl)-1,3-oxathiolan-5-one)

• Product Name: 2-(trifluoromethyl)-1,3-oxathiolan-5-one
• CAS No: 79413-31-3
• MF: C₄H₃F₃O₂S
• MW: 172.125630617142
• CID: 3107826
• PubChem ID: 4961756
• Update Time: 2025-04-23

2-(trifluoromethyl)-1,3-oxathiolan-5-one Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-1,3-oxathiolan-5-one
• D86010
• AKOS000123041
• CS-0224489
• EDA41331
• BYWPRQGFDWGIGV-UHFFFAOYSA-N
• 2-trifluoromethyl-1,3-oxathiolan-5-one
• SCHEMBL11405681
• Z119989676
• AKOS016892933
• EN300-11970
• 79413-31-3

• Inchi： 1S/C4H3F3O2S/c5-4(6,7)3-9-2(8)1-10-3/h3H,1H2
• InChI Key： BYWPRQGFDWGIGV-UHFFFAOYSA-N
• SMILES： S1CC(=O)OC1C(F)(F)F

Computed Properties

• Exact Mass: 171.98058499g/mol
• Monoisotopic Mass: 171.98058499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes Oxathiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes

Additional information on 2-(trifluoromethyl)-1,3-oxathiolan-5-one

2-(Trifluoromethyl)-1,3-Oxathiolan-5-one: A Comprehensive Overview

The compound with CAS No. 79413-31-3, commonly referred to as 2-(trifluoromethyl)-1,3-oxathiolan-5-one, is a significant molecule in the field of organic chemistry. This compound belongs to the class of oxathiolanes, which are sulfur-containing heterocyclic compounds with a five-membered ring structure. The presence of a trifluoromethyl group at the 2-position introduces unique electronic and steric properties, making this compound highly interesting for various applications in drug discovery, agrochemicals, and materials science.

Recent studies have highlighted the potential of oxathiolane derivatives as bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 2-(trifluoromethyl)-1,3-oxathiolan-5-one exhibits promising anti-inflammatory activity due to its ability to inhibit cyclooxygenase enzymes. This finding underscores the importance of sulfur-containing heterocycles in therapeutic development.

The synthesis of 2-(trifluoromethyl)-1,3-oxathiolan-5-one involves a multi-step process that typically begins with the preparation of an appropriate precursor. One common approach is the nucleophilic substitution reaction of a trifluoromethyl-containing intermediate with a suitable sulfur nucleophile. This reaction is often facilitated by using polar aprotic solvents and mild heating conditions to ensure optimal yield and purity.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the identity and purity of this compound. High-resolution mass spectrometry (HRMS) has been particularly useful in determining the exact molecular formula and molecular weight of CAS No. 79413-31-3, which is C₅H_F3NOS.

The electronic properties of 2-(trifluoromethyl)-1,3-oxathiolan-5-one make it an attractive candidate for use in organic electronics. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to facilitate efficient charge transport within the device structure. This application highlights the versatility of sulfur-containing heterocycles in modern materials science.

In conclusion, CAS No. 79413-31-3, or 2-(trifluoromethyl)-1,3-oxathiolan-5-one, is a versatile compound with significant potential across multiple fields. Its unique chemical properties and bioactivity make it a valuable addition to the arsenal of tools available to chemists and materials scientists alike.